Cas no 62039-99-0 (1,2,4-Triazolo[4,3-b]pyridazin-3(2H)-one, 6-(butylamino)-2-propyl-)

• Product name: 1,2,4-Triazolo[4,3-b]pyridazin-3(2H)-one, 6-(butylamino)-2-propyl-
• CAS No: 62039-99-0
• MF: C₁₂H₁₉N₅O
• MW: 249.312161684036
• CID: 459911
• PubChem ID: 21494318

1,2,4-Triazolo[4,3-b]pyridazin-3(2H)-one, 6-(butylamino)-2-propyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-b]pyridazin-3(2H)-one, 6-(butylamino)-2-propyl-
• 6-(butylamino)-2-propyl-[1,2,4]triazolo[4,3-b]pyridazin-3-one
• 62039-99-0
• HOLBEPMAFKVPJO-UHFFFAOYSA-N
• 6-n-butylamino-2-propyl-1,2,4-triazolo[4,3-b]pyridazin-3(2H)-one
• SCHEMBL11854332
• DTXSID30614876
• 6-(Butylamino)-2-propyl[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one

• Inchi： InChI=1S/C12H19N5O/c1-3-5-8-13-10-6-7-11-15-16(9-4-2)12(18)17(11)14-10/h6-7H,3-5,8-9H2,1-2H3,(H,13,14)
• InChI Key： HOLBEPMAFKVPJO-UHFFFAOYSA-N
• SMILES： CCCCNC1=NN2C(=NN(C2=O)CCC)C=C1

Computed Properties

• Exact Mass: 249.15917
• Monoisotopic Mass: 249.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 60.3Ų

Experimental Properties

• PSA: 60.3